Cas no 112455-84-2 (Papuamine)

Papuamine structure
Product Name:Papuamine
CAS No:112455-84-2
Molecular Formula:C25H40N2
Molecular Weight:368.5985
CID:1203702
PubChem ID:10248478
Papuamine Properties
Names and Identifiers
-
- (4aS,5aR,10aR,11aS,15aR,15bS,16E,18E,19aS,19bR)-2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-docosahydro-1H-diindeno[2,1-f:1',2'-l][1,5]diazacyclotridecine
- [4aS-(4aR*,5aS*,10aS*,11aR*,15aS*,15bR*,16E,18E,19aR*,19bS*)]-2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-Docosahydro-1H-diindeno[2,1-f:1',2'-1][1,5]diazacyclotridecine
- (-)-Papuamine
- DTXSID301019061
- UNII-6695RBD96K
- 1H-Diindeno(2,1-f:1',2'-l)(1,5)diazacyclotridecine, 2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-docosahydro-, (4aS,5aR,10aR,11aS,15aR,15bS,16E,18E,19aS,19bR)-
- 6695RBD96K
- (4aS,5aR,10aR,11aS,15aR,15bS,16E,18E,19aS,19bR)-2,3,4,4a,5,5a,6,7,8,9,10,10a,11,11a,12,13,14,15,15a,15b,19a,19b-Docosahydro-1H-diindeno(2,1-f:1',2'-1)(1,5)diazacyclotridecine
- Papuamine
- CHEMBL3577062
- Papuamine [MI]
- J-002780
- SCHEMBL3199723
- Q27263982
- 112455-84-2
- Papuamine, (-)-
- (1S,2E,4E,6S,7R,12S,14R,20R,22S,27R)-15,19-diazapentacyclo[18.7.0.06,14.07,12.022,27]heptacosa-2,4-diene
- (1S,2E,4E,6S,7R,12S,14R,20R,22S,27R)-15,19-diazapentacyclo(18.7.0.06,14.07,12.022,27)heptacosa-2,4-diene
- DTXCID401477058
-
- InChIKey: ZKTFUNZCYRUILZ-XVMYYXKMSA-N
- Inchi: InChI=1S/C25H40N2/c1-3-10-20-18(8-1)16-24-22(20)12-5-6-13-23-21-11-4-2-9-19(21)17-25(23)27-15-7-14-26-24/h5-6,12-13,18-27H,1-4,7-11,14-17H2/b12-5+,13-6+/t18-,19-,20+,21+,22-,23-,24+,25+/m0/s1
- SMILES: C1CCC2C(C1)CC3C2C=CC=CC4C5CCCCC5CC4NCCCN3
Computed Properties
- Exact Mass: 368.319149284g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 368.319149284g/mol
- Heavy Atom Count: 27
- Complexity: 505
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.6
- Topological Polar Surface Area: 24.1Ų
Papuamine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P190538-100µg |
Papuamine |
112455-84-2 | 100µg |
290.00 | |||
SHENG KE LU SI SHENG WU JI SHU | sc-202274-1 mg |
Papuamine, |
112455-84-2 | 1mg |
¥4,137.00 | 2023-07-10 |
Papuamine Related Literature
-
1. Index pages
-
Steven H. Bertz,Toby J. Sommer Chem. Commun. 2003 1000
-
Anthony R. Carroll,Brent R. Copp,Rohan A. Davis,Robert A. Keyzers,Michèle R. Prinsep Nat. Prod. Rep. 2022 39 1122
-
John R. Lewis Nat. Prod. Rep. 1998 15 371
-
5. Subject index, 1994
-
6. Recipient of the 1997 RSC Award in Synthetic Organic Chemistry sponsored by CIBA Specialty ChemicalsProfessor Anthony G. M. Barrett J. Chem. Soc. Perkin Trans. 1 1999 4-ix
-
7. Total synthesis of (+)-papuamine: determination of the absolute stereochemistry of the natural productAnthony G. M. Barrett,Mark L. Boys,Terri L. Boehm J. Chem. Soc. Chem. Commun. 1994 1881
-
8. Total synthesis of (+)-papuamine: determination of the absolute stereochemistry of the natural productAnthony G. M. Barrett,Mark L. Boys,Terri L. Boehm J. Chem. Soc. Chem. Commun. 1994 1881
-
9. The intramolecular Stille reactionMatthew A. J. Duncton,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1999 1235
-
10. The intramolecular Stille reactionMatthew A. J. Duncton,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1999 1235
112455-84-2 (Papuamine) Related Products
- 104096-15-3(3-phenylpyridine-4-carboxylic acid)
- 118811-34-0(5-(t-Boc-amino)-1-pentyl-p-toluenesulfonate)
- 175201-71-5((E)-3-Ethoxy-2-(propane-2-sulfonyl)-acrylonitrile)
- 106291-25-2(4-(3-fluoro-4-methoxyphenyl)benzoic acid)
- 19244-22-5(2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-)
- 124899-75-8(Acetic acid,2-(pentyloxy)-, 2-propen-1-yl ester)
- 125804-28-6(Glycereth-4.5 lactate)
- 104881-72-3(H-D-Ala-Leu-Lys-AMC hydrochloride salt)
- 129922-51-6(1,1'-Biphenyl,2-[(trifluoromethyl)thio]-)
- 10038-40-1(2,2'-Bis(hydroxymethyl)diphenyl Ether)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent
